Cas no 20966-34-1 (butadiene-2,2,5,5-d4 sulfone)
butadiene-2,2,5,5-d4 sulfone structure
Product Name:butadiene-2,2,5,5-d4 sulfone
CAS No:20966-34-1
MF:C4H6O2S
MW:122.178886890411
CID:910873
PubChem ID:12216878
Update Time:2025-04-19
butadiene-2,2,5,5-d4 sulfone Chemical and Physical Properties
Names and Identifiers
-
- butadiene-2,2,5,5-d4 sulfone
- 2,2,5,5-tetradeuteriothiophene 1,1-dioxide
- (2,2,5,5-2H4)-2,5-dihydrothiophene 1,1-dioxide
- 2,5-dihydrothiophene 1,1-dioxide
- Butadiene sulfone-2,2,5,5-d4, 98 atom % D
- 20966-34-1
- SCHEMBL11459747
- MBDNRNMVTZADMQ-KHORGVISSA-N
- Butadiene sulfone-2,2,5,5-d4
- J-013741
-
- Inchi: 1S/C4H6O2S/c5-7(6)3-1-2-4-7/h1-2H,3-4H2/i3D2,4D2
- InChI Key: MBDNRNMVTZADMQ-KHORGVISSA-N
- SMILES: S1(C([2H])([2H])C=CC1([2H])[2H])(=O)=O
Computed Properties
- Exact Mass: 122.03395759g/mol
- Monoisotopic Mass: 122.03395759g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 67-68 °C(lit.)
- Solubility: Not determined
butadiene-2,2,5,5-d4 sulfone Security Information
- WGK Germany:3
- Hazard Category Code: 41
- Safety Instruction: 22-26-28-36/37/39-37/39
-
Hazardous Material Identification:
butadiene-2,2,5,5-d4 sulfone Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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